Cas no 108787-48-0 (D-Histidine, N-[(1,1-dimethylethoxy)carbonyl]-1-[(phenylmethoxy)methyl]-)

D-Histidine, N-[(1,1-dimethylethoxy)carbonyl]-1-[(phenylmethoxy)methyl]- structure
108787-48-0 structure
Product name:D-Histidine, N-[(1,1-dimethylethoxy)carbonyl]-1-[(phenylmethoxy)methyl]-
CAS No:108787-48-0
MF:C19H25N3O5
MW:375.41890501976
CID:1186929

D-Histidine, N-[(1,1-dimethylethoxy)carbonyl]-1-[(phenylmethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • D-Histidine, N-[(1,1-dimethylethoxy)carbonyl]-1-[(phenylmethoxy)methyl]-
    • Inchi: 1S/C19H25N3O5/c1-19(2,3)27-18(25)21-16(17(23)24)9-15-10-22(12-20-15)13-26-11-14-7-5-4-6-8-14/h4-8,10,12,16H,9,11,13H2,1-3H3,(H,21,25)(H,23,24)/t16-/m1/s1
    • InChI Key: IEAOAWZLUGOPJX-MRXNPFEDSA-N
    • SMILES: C(O)(=O)[C@@H](CC1N=CN(COCC2=CC=CC=C2)C=1)NC(OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 375.17955

Experimental Properties

  • Density: 1.21±0.1 g/cm3(Predicted)
  • Boiling Point: 595.3±50.0 °C(Predicted)
  • PSA: 102.68
  • pka: 3.16±0.10(Predicted)

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